2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0880343
InChI:
InChI=1S/C22H18F3N3O2S/c1-13-6-8-14(9-7-13)15-10-19(29)28-21(16(15)11-26)31-12-20(30)27-18-5-3-2-4-17(18)22(23,24)25/h2-9,15H,10,12H2,1H3,(H,27,30)(H,28,29)
SMILES:
CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC=CC=C3C(F)(F)F
Molecular Formula:
C22H18F3N3O2S
Molecular Weight:
445.5 g/mol
2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
CAS No.:
Cat. No.: VC0880343
Molecular Formula: C22H18F3N3O2S
Molecular Weight: 445.5 g/mol
* For research use only. Not for human or veterinary use.
![2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H18F3N3O2S |
|---|---|
| Molecular Weight | 445.5 g/mol |
| IUPAC Name | 2-[[5-cyano-4-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
| Standard InChI | InChI=1S/C22H18F3N3O2S/c1-13-6-8-14(9-7-13)15-10-19(29)28-21(16(15)11-26)31-12-20(30)27-18-5-3-2-4-17(18)22(23,24)25/h2-9,15H,10,12H2,1H3,(H,27,30)(H,28,29) |
| Standard InChI Key | LZUUIGWFNDMQRN-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC=CC=C3C(F)(F)F |
| Canonical SMILES | CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC=CC=C3C(F)(F)F |
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